Cas no 5328-73-4 ((e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one)
5328-73-4 structure
Product Name:(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
CAS No:5328-73-4
MF:C15H11ClO
MW:242.700243234634
CID:1581916
PubChem ID:95326
Update Time:2025-04-21
(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
- 3-(3-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
- 3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
- 3-(3-chloro-phenyl)-1-phenyl-propenone
- AC1Q3I0V
- Ambcb7726271
- 3-(3-chlorophenyl)-1-phenylpropenone
- phenyl m-chlorostyryl ketone
- 3-(3-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
- 3-(3-chlorophenyl)-1-phenylprop-2-enone
- 1-Phenyl-3-(m-chlor-phenyl)-pyrazol-4-aldehyd
- 3-chlorochalcone
- AC1LJMN1
- 4-chlorobenzalacetophenone
- CTK4H6940
- AG-F-27968
- 3ChloroChalcone
- MLS002637603
- Chalcone, 3-chloro-
- NSC170288
- BDBM50134798
- NSC636925
- UNII-9DR6H3L4F7
- m-Chlorochalcone
- (E)-3-(3-chlorophenyl)-1-phenyl-prop-2-en-1-one
- 5328-73-4
- SCHEMBL658683
- 1-Phenyl-3-m-chlorophenyl-propenone
- CHEMBL2377627
- m-Chlorostyryl phenyl ketone
- MFCD00028448
- NSC-170288
- AKOS002110551
- (2E)-3-(3-Chlorophenyl)-1-phenylprop-2-en-1-one
- 9DR6H3L4F7
- DTXSID501243860
- 3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one
- 22966-13-8
- AI3-17990
- (2E)-3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one #
- NSC-1990
- 7J-514S
- XBFMSIZYORSEPA-MDZDMXLPSA-N
- NSC 636925
- 2-Propen-1-one, 3-(3-chlorophenyl)-1-phenyl-
- NSC-636925
- 2-(3-CHLOROBENZYLIDENE)ACETOPHENONE
- 3-Chlorostyryl phenyl ketone
- (2E)-3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one
- NSC1990
- (e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
-
- Inchi: 1S/C15H11ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-11H
- InChI Key: XBFMSIZYORSEPA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C=CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 242.04993
- Monoisotopic Mass: 242.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.23610
(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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